N-([1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6-yl)-N-(3-(dimethylamino)propyl)-3-phenoxypropanamide hydrochloride

• IUPAC Name: N-[3-(dimethylamino)propyl]-N-([1,3]dioxolo[4,5-f][1,3]benzothiazol-6-yl)-3-phenoxypropanamide;hydrochloride
• InChI: InChI=1S/C22H25N3O4S.ClH/c1-24(2)10-6-11-25(21(26)9-12-27-16-7-4-3-5-8-16)22-23-17-13-18-19(29-15-28-18)14-20(17)30-22;/h3-5,7-8,13-14H,6,9-12,15H2,1-2H3;1H
• InChI Key: AETVKICPCPKANT-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCN(C1=NC2=CC3=C(C=C2S1)OCO3)C(=O)CCOC4=CC=CC=C4.Cl
• Molecular Formula: C22H26ClN3O4S
• Molecular Weight: 464.0 g/mol
• CAS No.: 1190023-83-6

Description

N-([1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6-yl)-N-(3-(dimethylamino)propyl)-3-phenoxypropanamide hydrochloride is a useful research compound. Its molecular formula is C22H26ClN3O4S and its molecular weight is 463.98. The purity is usually 95%.
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Scientific Research Applications

Corrosion Inhibition

• Experimental and Theoretical Studies on Benzothiazole Derivatives : Two benzothiazole derivatives were synthesized and evaluated for their corrosion inhibiting effect on steel in a hydrochloric acid solution. These derivatives showed higher inhibition efficiencies and stability compared to previously reported inhibitors, with their adsorption mechanism involving both physical and chemical means. Quantum chemical parameters were also calculated to correlate theoretical and experimental results (Hu et al., 2016).

Antimicrobial and Anti-inflammatory Activities

• Synthesis of Novel Dipodal-Benzimidazole, Benzoxazole, and Benzothiazole Derivatives : New derivatives were prepared and screened for antimicrobial activity. These compounds showed excellent broad-spectrum antimicrobial activity against bacterial and fungal strains. The study emphasizes the potential of these heterocyclic compounds in developing new antimicrobial agents (Padalkar et al., 2014).

Antioxidant Activity

• Antioxidant Activity of Benzoxazolinonic and Benzothiazolinonic Derivatives : A series of benzazolone compounds were synthesized and evaluated for their antioxidant activity by inhibiting lipid peroxidation. The study highlighted the potential of phenolic compounds within this series for significant antioxidant activities and their protective action against cytotoxicity in endothelial cells (Yekini et al., 2009).

Synthesis and Characterization of Derivatives

• Reactions of Anthranilamide with Isocyanates : A method for synthesizing 2,3-dihydro-5H-oxazolo[2,3-b]quinazolin-5-one and 3,4-dihydro-2H,6H-[1,3]oxazino[2,3-b]quinazolin-6-one was developed. This study contributes to the synthetic chemistry of heterocyclic compounds and their potential applications in various fields (Chern et al., 1988).